Cas no 1968-46-3 (2-Propynoic acid,potassium salt (9CI))

2-Propynoic acid,potassium salt (9CI) structure
1968-46-3 structure
Product Name:2-Propynoic acid,potassium salt (9CI)
CAS No:1968-46-3
MF:C3HKO2
MW:108.137141942978
CID:193301
PubChem ID:23693943
Update Time:2025-04-19

2-Propynoic acid,potassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propynoic acid,potassium salt (9CI)
    • potassium 2-propynoate
    • potassium,prop-2-ynoate
    • 1968-46-3
    • potassium propiolate
    • NS00081454
    • DTXSID40173348
    • EINECS 217-819-6
    • SCHEMBL5068768
    • potassium;prop-2-ynoate
    • Inchi: 1S/C3H2O2.K/c1-2-3(4)5;/h1H,(H,4,5);/q;+1/p-1
    • InChI Key: GLNAULDUXCVLKU-UHFFFAOYSA-M
    • SMILES: [K+].[O-]C(C#C)=O

Computed Properties

  • Exact Mass: 107.96133
  • Monoisotopic Mass: 107.961361
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 88.2
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1

Experimental Properties

  • Boiling Point: 139.7°C at 760 mmHg
  • Flash Point: 58.9°C
  • PSA: 40.13

2-Propynoic acid,potassium salt (9CI) Related Literature

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.